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Compound of Interest

Compound Name: Acat-IN-4

Cat. No.: B11930245 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

of Acat-IN-4 (CAS Number: 454203-56-6), an acyl-Coenzyme A:cholesterol acyltransferase

(ACAT) inhibitor.[1][2][3] The following procedural guidance is based on available safety data

for Acat-IN-4 and related compounds, as a comprehensive Safety Data Sheet (SDS) for this

specific compound is not publicly available. Researchers should handle this compound with

caution, adhering to standard laboratory safety protocols and the specific guidance outlined

below.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is mandatory to minimize exposure and ensure

personal safety when handling Acat-IN-4. The following table summarizes the recommended

PPE.
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Equipment Specification Purpose

Eye Protection
Safety goggles with side-

shields

Protects eyes from splashes or

dust particles.

Hand Protection Protective gloves (e.g., nitrile) Prevents skin contact.

Skin and Body Protection
Impervious clothing, such as a

lab coat

Protects skin from accidental

spills.

Respiratory Protection Suitable respirator

Recommended when handling

the powder form to avoid

inhalation.

Note: The information in this table is based on general laboratory safety standards and

information for related compounds.[4]

Hazard Identification and First Aid
While a specific hazard profile for Acat-IN-4 is not fully detailed in available documents, a

related compound, ACAT-IN-6, is classified as harmful if swallowed and very toxic to aquatic life

with long-lasting effects.[4] Based on this, the following precautions and first-aid measures are

recommended.
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Exposure Route Potential Hazard First-Aid Measures

Ingestion Harmful if swallowed

Do NOT induce vomiting.

Wash out mouth with water

and call a physician.[4]

Inhalation May cause respiratory irritation

Immediately move the

individual to fresh air. If

breathing is difficult, provide

cardiopulmonary resuscitation

(CPR). Avoid mouth-to-mouth

resuscitation.[4]

Skin Contact May cause skin irritation

Rinse skin thoroughly with

large amounts of water.

Remove contaminated clothing

and shoes and consult a

physician.[4]

Eye Contact May cause eye irritation

Remove any contact lenses

and immediately flush eyes

with large amounts of water,

separating eyelids to ensure

adequate flushing. Promptly

call a physician.[4]

Handling and Storage
Proper handling and storage are crucial to maintain the integrity of Acat-IN-4 and ensure a

safe laboratory environment.
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Aspect Procedure

Handling

- Avoid inhalation, and contact with eyes and

skin.[4]- Avoid the formation of dust and

aerosols.[4]- Use only in areas with appropriate

exhaust ventilation.[4]

Storage

- Store the powder at -20°C for up to 2 years.[2]-

In DMSO, store at 4°C for up to 2 weeks or at

-80°C for up to 6 months.[2]- Keep the container

tightly sealed in a cool, well-ventilated area.[4]-

Keep away from direct sunlight and sources of

ignition.[4]

Disposal Plan
Dispose of Acat-IN-4 and any contaminated materials in accordance with institutional and local

environmental regulations.

Waste Type Disposal Procedure

Unused Acat-IN-4
Dispose of contents and container to an

approved waste disposal plant.[4]

Contaminated Materials (e.g., gloves, vials)
Place in a sealed, labeled container for chemical

waste disposal.

Experimental Workflow for Safe Handling of Acat-IN-
4
The following diagram outlines the procedural steps for the safe handling of Acat-IN-4 in a

laboratory setting.
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Preparation
- Review Safety Information

- Don appropriate PPE

Weighing and Solution Preparation
- Use ventilated enclosure
- Handle powder carefully

Experimental Use
- Follow established protocols
- Avoid generating aerosols

Decontamination
- Clean work surfaces

- Decontaminate equipment

Storage
- Store remaining compound

 at recommended temperature

Waste Disposal
- Segregate waste

- Dispose according to regulations

Click to download full resolution via product page

Safe handling workflow for Acat-IN-4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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Ontario, CA 91761, United States
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